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Compound of Interest

Compound Name:
3,3-Bis(hydroxymethyl)-1-Cbz-

piperidine

CAS No.: 1313369-57-1

Cat. No.: B11927854

Get Quote

Scaffold

Executive Summary & Scientific Rationale
In the pursuit of novel chemical space, the shift from flat, aromatic-heavy molecules to three-

dimensional (

-rich) scaffolds is a dominant trend in modern drug discovery. 3,3-Bis(hydroxymethyl)-1-Cbz-
piperidine (Compound 1) represents a high-value intermediate that offers:

Geminal Disubstitution: The gem-bis(hydroxymethyl) motif at the 3-position introduces

significant steric bulk, influencing the piperidine ring conformation (Thorpe-Ingold effect) and

restricting the rotatable bonds of attached substituents.

Chirality: Unlike its 4,4-disubstituted counterpart, the 3,3-disubstituted piperidine core is

chiral (unless symmetrically substituted and planar, which it is not). This allows for the

development of enantioselective leads.
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Divergent Reactivity: The diol functionality serves as a "linchpin" for creating spirocyclic

ethers (oxetanes, tetrahydrofurans) or as a handle for PROTAC linker attachment.

This guide details the robust synthesis of 1 from its diester precursor and provides a validated

protocol for its conversion into the pharmacologically privileged 2-oxa-6-azaspiro[3.5]nonane

(spiro-oxetane) scaffold.

Structural Analysis & Mechanistic Insight
The "Gem-Dimethyl" Analog
The 3,3-bis(hydroxymethyl) group mimics the gem-dimethyl effect but adds polarity and

functional handles. In medicinal chemistry, this substitution pattern is used to:

Block Metabolism: Sterically shield the piperidine ring from oxidative metabolism (e.g., P450

hydroxylation).

Lock Conformation: Force the piperidine ring into a specific chair conformation, pre-

organizing the vector of the nitrogen lone pair or N-substituents.

Rotameric Complexity (NMR Tip)
Critical Observation: The N-Cbz (carbobenzyloxy) protecting group possesses partial double-

bond character (N-C=O resonance). This leads to rotamers visible in

H and

C NMR at room temperature.

Symptom:[1][2][3][4][5] Broad or split signals for the piperidine ring protons.

Solution: Perform NMR at elevated temperature (e.g., 323 K in DMSO-

) to coalesce signals for accurate integration and assignment.

Experimental Protocols
Protocol A: Robust Reduction of Diethyl 1-Cbz-
piperidine-3,3-dicarboxylate
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This protocol describes the reduction of the diester precursor to the diol 1. Lithium Aluminum

Hydride (LiAlH

) is the reagent of choice due to the steric hindrance at the quaternary center.

Precursor: Diethyl 1-(benzyloxycarbonyl)piperidine-3,3-dicarboxylate (commercially available or

synthesized via alkylation of ethyl N-Cbz-3-piperidinecarboxylate).

Materials:
Starting Material: Diethyl 1-Cbz-piperidine-3,3-dicarboxylate (1.0 eq)

Reagent: LiAlH

(2.5 eq, 2.4 M solution in THF) or solid (requires careful addition).

Solvent: Anhydrous THF (Tetrahydrofuran).

Quenching: Sodium sulfate decahydrate (Glauber’s salt) or Fieser method reagents (

, 15% NaOH).

Step-by-Step Methodology:
Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar,

reflux condenser, and nitrogen inlet.

Reagent Prep: Charge the flask with anhydrous THF (0.2 M concentration relative to

substrate) and cool to 0 °C in an ice bath. Carefully add LiAlH

solution (2.5 eq) via syringe.

Expert Note: If using solid LiAlH

, suspend it in THF at 0 °C before adding the substrate.

Addition: Dissolve the diester starting material in a minimal amount of anhydrous THF. Add

this solution dropwise to the LiAlH

suspension over 15–20 minutes.
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Observation: Gas evolution (

) will occur. Ensure venting is adequate.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir

for 1 hour. If TLC indicates incomplete conversion, heat to mild reflux (60 °C) for 2 hours.

Monitoring: The starting diester (

in 30% EtOAc/Hex) will disappear; the diol product is very polar (

in pure EtOAc).

Quenching (Fieser Method): Cool the mixture back to 0 °C. For every x grams of LiAlH

used, add carefully in sequence:

x mL water (Caution: Exothermic!)

x mL 15% aqueous NaOH

3x mL water[1][6]

Workup: Warm to RT and stir for 15 minutes until a granular white precipitate forms. Filter

through a pad of Celite. Wash the filter cake thoroughly with hot THF or EtOAc (the diol is

sticky).

Purification: Concentrate the filtrate. The crude oil is often pure enough (>95%) for the next

step. If necessary, purify via flash chromatography (Eluent: 100% EtOAc

5% MeOH/EtOAc).

Yield Expectation: 85–95% as a viscous, colorless to pale yellow oil.

Protocol B: Spirocyclization to 2-Oxa-6-
azaspiro[3.5]nonane
This reaction utilizes the "Roche" methodology (Wuitschik et al.) to convert the 1,3-diol into a

spiro-oxetane. This is a critical transformation for creating bioisosteres of morpholine.
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Materials:
Substrate: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (from Protocol A).

Reagent: n-Butyllithium (n-BuLi, 2.5 M in hexanes).

Activation: p-Toluenesulfonyl chloride (TsCl) or Nosyl chloride (NsCl).

Base: Sodium Hydride (NaH, 60% dispersion) can be used as an alternative to n-BuLi for the

cyclization step.

Step-by-Step Methodology (One-Pot Lithiation Route):
Solvation: Dissolve the diol (1.0 eq) in anhydrous THF (0.1 M) and cool to -78 °C.

Deprotonation: Add n-BuLi (1.1 eq) dropwise. Stir for 30 mins at -78 °C.

Mechanism:[1][2][3][4][5][6][7][8] This forms the mono-lithium alkoxide.

Activation: Add a solution of TsCl (1.0 eq) in THF dropwise. Stir for 1 hour, allowing the

temperature to rise to 0 °C.

Goal: Selective mono-tosylation of one hydroxymethyl group.

Cyclization: Add n-BuLi (1.2 eq) dropwise at 0 °C (or add 2.0 eq NaH). Heat the reaction to

60 °C for 4–12 hours.

Mechanism:[1][2][3][4][5][7][8] The second alkoxide attacks the intramolecular tosylate (S

2) to close the strained 4-membered ring.

Workup: Quench with saturated

. Extract with EtOAc (3x).[9] Wash organics with brine, dry over

.

Purification: Flash chromatography (Hexane/EtOAc gradient). The spiro-oxetane is less polar

than the diol.
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Visualizing the Synthetic Workflow
The following diagram illustrates the divergent pathways available from the core scaffold.
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1. TsCl, 2. n-BuLi
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Spiro-THF
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Monoprotection +
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Dialdehyde/Linker
(For PROTACs)

Swern Oxidation

Click to download full resolution via product page

Figure 1: Synthetic workflow transforming the diester precursor into the core diol intermediate

and subsequent high-value spirocyclic scaffolds.

Analytical Data Summary
The following table summarizes the expected physicochemical properties and key diagnostic

signals for the intermediate.
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Parameter Specification / Observation

Molecular Formula

Molecular Weight 279.33 g/mol

Physical State Viscous colorless oil or low-melting solid.

Solubility
Soluble in MeOH, EtOAc, DMSO. Poorly soluble

in Hexanes/Et2O.

NMR (Diagnostic)

7.35 (m, 5H, Ar-H), 5.12 (s, 2H,

), 3.4–3.6 (m, 4H,

). Note: Ring protons (H-2, H-4, H-5, H-6)

appear as complex multiplets due to Cbz

rotamers.

NMR (Key Peaks)

Carbonyl (

ppm), Quaternary C-3 (

ppm), Hydroxymethyls (

ppm).

Chirality

The 3,3-disubstituted piperidine is chiral.

Commercial sources are typically racemic.

Enantiomers can be separated via chiral HPLC

(e.g., Chiralpak AD-H) or synthesized from chiral

precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-3-3-bis-hydroxymethyl-1-cbz-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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